Cas no 876709-11-4 (2-Chloro-5-(3,5-dimethyl-isoxazol-4-yl)-benzoic acid)

• Product Name: 2-Chloro-5-(3,5-dimethyl-isoxazol-4-yl)-benzoic acid
• CAS No: 876709-11-4
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 1076131
• PubChem ID: 3151536
• Update Time: 2025-09-28

2-Chloro-5-(3,5-dimethyl-isoxazol-4-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3,5-dimethyl-isoxazol-4-yl)-benzoic acid
• 2-Chloro-5-(3,5-dimethyl-1,2-oxazol-4-yl)benzoic acid
• HMS1697E14
• 2-Chloro-5-(3,5-dimethylisoxazol-4-yl)benzoic acid
• 2-chloro-5-(3,5-dimethyl-isoxazol-4-yl)-benzoic acid, AldrichCPR
• 2-Chloro-5-(3,5-dimethylisoxazol-4-yl)benzoicacid
• 876709-11-4
• AKOS005153339
• DTXSID10389954

• MDL： MFCD07186325
• Inchi： 1S/C12H10ClNO3/c1-6-11(7(2)17-14-6)8-3-4-10(13)9(5-8)12(15)16/h3-5H,1-2H3,(H,15,16)
• InChI Key： QNQYOWGBDDAKQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C(C)=NOC=1C

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų

2-Chloro-5-(3,5-dimethyl-isoxazol-4-yl)-benzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives